molecular formula C7H13N3O B8272575 5-(Azidomethyl)-2,2-dimethyltetrahydrofuran

5-(Azidomethyl)-2,2-dimethyltetrahydrofuran

Cat. No.: B8272575
M. Wt: 155.20 g/mol
InChI Key: KXZCFNXWFCMVOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Azidomethyl)-2,2-dimethyltetrahydrofuran is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H13N3O

Molecular Weight

155.20 g/mol

IUPAC Name

5-(azidomethyl)-2,2-dimethyloxolane

InChI

InChI=1S/C7H13N3O/c1-7(2)4-3-6(11-7)5-9-10-8/h6H,3-5H2,1-2H3

InChI Key

KXZCFNXWFCMVOG-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(O1)CN=[N+]=[N-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(Bromomethyl)-2,2-dimethyltetrahydrofuran (36 g, 186 mmol) in DMF (300 ml) was treated with solid sodium azide (12.73 g, 196 mmol) and heated at 90° C. for 4 hrs. The mixture was allowed to cool to RT and partitioned between water (1.5 l) and ether (2×500 ml). The ether layer was separated and washed with (0.5M) LiCl (500 ml), dried MgSO4, filtered and evaporated to afford the title compound;
Quantity
36 g
Type
reactant
Reaction Step One
Quantity
12.73 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

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